2,4-Bis(chloromethyl)-1,3-dioxolane

• CAS RN: 16042-54-9
• Molecular Formula: C5H8Cl2O2
• Molecular Weight: 171.02 g/mol
• IUPAC Name: 2,4-bis(chloromethyl)-1,3-dioxolane
• InChI: InChI=1S/C5H8Cl2O2/c6-1-4-3-8-5(2-7)9-4/h4-5H,1-3H2
• InChI Key: UEWOLBDFXLZFTD-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(O1)CCl)CCl

Description

2,4-Bis(chloromethyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C5H8Cl2O2 and its molecular weight is 171.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

124 g (1 mol) of chloroacetaldehyde dimethyl acetal and 110 g (1 mol) of 3-chloro-1,2-propanediol are heated together with 0.3 g p-TSA and the resultant methanol removed by distillation. Once 32 g of methanol have passed over, the reaction mixture is washed with weakly alkaline water, the organic phase separated and dried over Na2SO4. After fractionation, 160 g (93%) of 2,4-bis(chloromethyl)-1,3-dioxolane are obtained. Bp.: 98° C. (1500 Pa); IR: 1191, 1049, 1007 cm−1 (acetal); MS: m/e=169 (M−1), 140, 123, 121, 105, 93, 77, 75, 63, 57.